Cas no 1087735-05-4 (6-((4-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-((4-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione
• CAS No: 1087735-05-4
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5735183
• PubChem ID: 121205409
• Update Time: 2025-07-16

6-((4-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-[(4-methylcyclohexyl)amino]-1H-pyrimidine-2,4-dione
• 6-((4-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione
• AKOS026714248
• F1967-3336
• 1087735-05-4
• 2,4(1H,3H)-Pyrimidinedione, 6-[(4-methylcyclohexyl)amino]-

• Inchi： 1S/C11H17N3O2/c1-7-2-4-8(5-3-7)12-9-6-10(15)14-11(16)13-9/h6-8H,2-5H2,1H3,(H3,12,13,14,15,16)
• InChI Key： MIYPBMUGRKIAFX-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(N1)NC1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• pka: 10.58±0.10(Predicted)

Additional information on 6-((4-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione

Introduction to 6-((4-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione (CAS No. 1087735-05-4) in Modern Chemical Biology and Medicinal Chemistry

6-((4-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione, identified by its CAS number 1087735-05-4, represents a structurally intriguing compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This heterocyclic molecule, featuring a pyrimidine core with functionalized aminopyrimidine and dione moieties, exhibits a unique combination of chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular framework of 6-((4-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione is characterized by its dual functionality: the pyrimidine ring serves as a scaffold for biological interactions, while the amine and dione groups provide opportunities for diverse chemical modifications. The presence of the 4-methylcyclohexyl side chain introduces steric and electronic variations, influencing both solubility and binding affinity. Such structural features are particularly relevant in the context of developing small-molecule inhibitors targeting enzyme-catalyzed processes.

In recent years, there has been a surge in interest regarding pyrimidine derivatives as pharmacophores due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids and have been extensively studied for their role in modulating cellular processes. The compound 6-((4-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione aligns with this trend by offering a versatile platform for designing molecules with potential therapeutic value.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The amine group at the 6-position can be readily modified through various coupling reactions, allowing chemists to append different pharmacophoric units or tags for specific biological assays. Similarly, the dione moiety at positions 2 and 4 provides a site for oxidation-reduction reactions or further derivatization, enabling fine-tuning of physicochemical properties such as polarity and metabolic stability.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of heterocyclic compounds to identify hits with desired biological profiles. 6-((4-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione has emerged as a structurally interesting candidate through such computational approaches due to its predicted interactions with various biological targets. For instance, its pyrimidine core suggests potential binding to enzymes or receptors involved in metabolic pathways, making it an attractive scaffold for drug development against conditions such as cancer or inflammatory diseases.

The 4-methylcyclohexyl substituent plays a crucial role in modulating the compound’s pharmacokinetic profile. This bulky side chain can enhance solubility while simultaneously reducing permeability across biological membranes—a desirable balance for oral bioavailability. Additionally, the methyl group at position 4 introduces steric hindrance that may improve selectivity over off-target proteins by reducing non-specific interactions.

Experimental validation of these hypotheses has begun to emerge from academic laboratories specializing in medicinal chemistry. Initial studies have demonstrated that derivatives of 6-((4-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione exhibit inhibitory activity against certain kinases and other enzymes implicated in disease pathogenesis. These findings underscore the compound’s potential as a lead molecule for further optimization through structure-activity relationship (SAR) studies.

The dione functionality presents another layer of complexity that warrants exploration. Diones are known to participate in Michael additions or undergo cyclization reactions under specific conditions, providing chemists with additional synthetic handles. This reactivity could be exploited to generate novel scaffolds or to link multiple pharmacophores into a single entity—a strategy increasingly employed in modern drug design to achieve synergistic effects or enhanced target engagement.

The integration of machine learning techniques into drug discovery pipelines has further accelerated the evaluation process for compounds like 6-((4-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione. Predictive models trained on vast datasets can rapidly assess properties such as binding affinity or toxicity profiles based on molecular descriptors derived from its structure. Such high-throughput virtual screening enables researchers to prioritize promising candidates before committing resources to wet-lab experimentation.

In conclusion,6-((4-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione (CAS No. 1087735-05-4) represents an exciting opportunity at the intersection of synthetic organic chemistry and bioactivity-based drug discovery. Its unique structural attributes—combining functional diversity with favorable physicochemical properties—position it as a valuable building block for developing novel therapeutics aimed at addressing unmet medical needs across multiple therapeutic areas.